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Compound of Interest

Compound Name: CH 150

Cat. No.: B1668555

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The designation "CH 150" does not correspond to a publicly recognized chemical
compound within scientific literature or drug development databases. Therefore, this guide
serves as a representative template for the presentation of solubility and stability data for a
hypothetical compound, herein referred to as "Compound-150." The data and experimental
details provided are illustrative and intended to meet the structural and content requirements of
the user's request.

Solubility Data

The aqueous and solvent solubility of Compound-150 are critical parameters influencing its
biopharmaceutical properties, including absorption and formulation development. The following
tables summarize the solubility of Compound-150 in various media.

Table 1: Aqueous Solubility of Compound-150
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pH Temperature (°C) Solubility (mg/mL) Method

2.0 25 0.5 Shake-Flask
5.0 25 1.2 Shake-Flask
7.4 25 25 Shake-Flask
9.0 25 18 Shake-Flask
7.4 37 3.1 Shake-Flask

Table 2: Solubility of Compound-150 in Various Solvents

Solvent Temperature (°C) Solubility (mg/mL)
Ethanol 25 15.2

Propylene Glycol 25 8.7

Polyethylene Glycol 400 25 22.5

Dimethyl Sulfoxide 25 > 100

Stability Data

The chemical stability of Compound-150 was assessed under various stress conditions to

identify potential degradation pathways and to determine its shelf-life.

Table 3: Solid-State Stability of Compound-150 after 4 Weeks

Condition % Recovery Major Degradants
40°C / 75% RH 98.5 D-1, D-2

60°C 95.2 D-1, D-3
High-Intensity Light (ICH Q1B)  99.1 D-4

Table 4: Solution-State Stability of Compound-150 in pH 7.4 Buffer at 25°C
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Time Point % Recovery
0 hours 100.0

24 hours 99.8

48 hours 99.5

1 week 98.2

Experimental Protocols
Aqueous Solubility Determination (Shake-Flask Method)

o Preparation of Solutions: Saturated solutions of Compound-150 were prepared by adding an
excess amount of the compound to buffers of varying pH (2.0, 5.0, 7.4, and 9.0).

o Equilibration: The resulting slurries were agitated in a temperature-controlled shaker bath at
25°C or 37°C for 24 hours to ensure equilibrium was reached.

o Sample Collection and Preparation: Aliquots were withdrawn and filtered through a 0.45 pum
filter to remove undissolved solids.

e Quantification: The concentration of Compound-150 in the filtrate was determined by a
validated High-Performance Liquid Chromatography (HPLC) method with UV detection.

o Data Analysis: The solubility was reported as the average of three independent
measurements.

Forced Degradation Studies
» Acidic and Basic Hydrolysis: Compound-150 was dissolved in 0.1 N HCl and 0.1 N NaOH
and stored at 60°C for 48 hours.

o Oxidative Degradation: The compound was exposed to 3% hydrogen peroxide at room
temperature for 24 hours.

o Thermal Degradation: Solid Compound-150 was stored in a calibrated oven at 60°C for four

weeks.
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e Photostability: Solid Compound-150 was exposed to light providing an overall illumination of
not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than
200 watt-hours/square meter, as per ICH Q1B guidelines.

e Analysis: Samples from all stress conditions were analyzed by a stability-indicating HPLC
method to determine the percent recovery of the parent compound and to identify and
guantify any degradation products.

Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures used to assess
the solubility and stability of Compound-150.
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Caption: Workflow for Aqueous Solubility Determination.
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Caption: Forced Degradation Study Workflow.

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Compound-150]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668555#ch-150-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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